Cas no 1203685-37-3 (Tert-butyl 3-(3-bromophenyl)pyrrolidine-1-carboxylate)

• Product Name: Tert-butyl 3-(3-bromophenyl)pyrrolidine-1-carboxylate
• CAS No: 1203685-37-3
• MF: C₁₅H₂₀BrNO₂
• MW: 326.228803634644
• CID: 5086170
• PubChem ID: 84606737
• Update Time: 2025-10-24

Tert-butyl 3-(3-bromophenyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(3-bromophenyl)pyrrolidine-1-carboxylate
• 1-Boc-3-(3-bromophenyl)pyrrolidine
• AT19762
• N-BOC-3-(3-BROMOPHENYL)PYRROLIDINE
• 3-(3-Bromophenyl)-1-Boc-pyrrolidine
• SY345521
• 1203685-37-3
• MFCD11223594
• DB-433051
• BS-47506
• Tert-butyl 3-(3-bromophenyl)pyrrolidine-1-carboxylate

• Inchi： 1S/C15H20BrNO2/c1-15(2,3)19-14(18)17-8-7-12(10-17)11-5-4-6-13(16)9-11/h4-6,9,12H,7-8,10H2,1-3H3
• InChI Key： IVDOZFZZPLFGJK-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1CN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 325.06774g/mol
• Monoisotopic Mass: 325.06774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 29.5

Additional information on Tert-butyl 3-(3-bromophenyl)pyrrolidine-1-carboxylate

Tert-butyl 3-(3-bromophenyl)pyrrolidine-1-carboxylate (CAS No. 1203685-37-3): A Key Intermediate in Modern Pharmaceutical Research

Tert-butyl 3-(3-bromophenyl)pyrrolidine-1-carboxylate, with the CAS number 1203685-37-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry. This compound serves as a crucial intermediate in the synthesis of various bioactive molecules, particularly those targeting neurological and cardiovascular diseases. Its unique structural features, including a pyrrolidine ring and a brominated phenyl group, make it a versatile building block for drug discovery and development.

The< strong>pyrrolidine core of Tert-butyl 3-(3-bromophenyl)pyrrolidine-1-carboxylate is a common motif in medicinal chemistry due to its ability to mimic natural amino acid structures, thereby enhancing binding affinity to biological targets. The presence of a< strong>bromine substituent on the phenyl ring further increases its reactivity, allowing for diverse functionalization strategies. These properties have made this compound particularly valuable in the design of small-molecule drugs that require precise molecular interactions.

In recent years, there has been growing interest in the development of novel therapeutic agents targeting central nervous system (CNS) disorders. Tert-butyl 3-(3-bromophenyl)pyrrolidine-1-carboxylate has emerged as a key intermediate in the synthesis of potential neuroprotective and antipsychotic compounds. For instance, researchers have utilized this intermediate to develop molecules that modulate neurotransmitter receptors, such as serotonin and dopamine receptors, which are implicated in conditions like depression and schizophrenia. The< strong>bromine atom on the phenyl ring facilitates cross-coupling reactions, enabling the introduction of additional pharmacophores that enhance drug efficacy and selectivity.

Additionally, Tert-butyl 3-(3-bromophenyl)pyrrolidine-1-carboxylate has found applications in the synthesis of cardiovascular drugs. Pyrrolidine derivatives are known to interact with enzymes and receptors involved in lipid metabolism and blood pressure regulation. By incorporating this intermediate into drug candidates, chemists have been able to develop compounds with potential benefits in managing conditions such as hyperlipidemia and hypertension. The< strong>tert-butyl ester functionality provides stability to the molecule during synthetic transformations while also allowing for subsequent derivatization into more complex structures.

The pharmaceutical industry continues to leverage advanced synthetic methodologies to optimize the use of Tert-butyl 3-(3-bromophenyl)pyrrolidine-1-carboxylate. Techniques such as palladium-catalyzed cross-coupling reactions, including Suzuki-Miyaura and Buchwald-Hartwig couplings, have been employed to introduce various aryl and heteroaryl groups onto the pyrrolidine scaffold. These modifications have led to the discovery of novel compounds with improved pharmacokinetic profiles and reduced toxicity. The< strong>bromine substituent plays a critical role in these reactions, serving as a versatile handle for further functionalization.

Recent studies have also highlighted the importance of Tert-butyl 3-(3-bromophenyl)pyrrolidine-1-carboxylate in the development of targeted therapies for cancer. Researchers have explored its use in generating small-molecule inhibitors that disrupt key signaling pathways involved in tumor growth and metastasis. The pyrrolidine core is particularly effective in mimicking natural bioactive molecules that interact with cancer-related proteins. By incorporating this intermediate into drug candidates, scientists have been able to develop compounds that exhibit potent antitumor activity both in vitro and in vivo.

The synthesis of Tert-butyl 3-(3-bromophenyl)pyrrolidine-1-carboxylate typically involves multi-step organic reactions starting from commercially available precursors. Key steps include bromination of a phenethylamine derivative followed by formation of the pyrrolidine ring through intramolecular cyclization. The introduction of the tert-butyl ester group is achieved through esterification reactions, which are often performed under mild conditions to preserve the integrity of sensitive functional groups. These synthetic strategies ensure high yields and purity, making the compound readily available for further pharmaceutical applications.

The versatility of Tert-butyl 3-(3-bromophenyl)pyrrolidine-1-carboxylate is further underscored by its utility in peptidomimetics research. Peptidomimetics are designed to mimic the bioactivity of natural peptides while avoiding their limitations, such as poor oral bioavailability and susceptibility to enzymatic degradation. By incorporating this intermediate into peptidomimetic scaffolds, researchers have been able to develop compounds with enhanced stability and improved pharmacological properties. The< strong>bromine substituent allows for further derivatization into peptidomimetic structures through transition-metal-catalyzed reactions.

In conclusion, Tert-butyl 3-(3-bromophenyl)pyrrolidine-1-carboxylate (CAS No. 1203685-37-3) is a highly valuable intermediate in modern pharmaceutical research. Its unique structural features enable its use in synthesizing bioactive molecules targeting various diseases, including neurological disorders, cardiovascular conditions, and cancer. The< strong>pyrrolidine core,< strong>bromine substituent, and< strong>tert-butyl ester functionalities provide numerous opportunities for chemical modification, allowing chemists to design innovative drug candidates with improved efficacy and selectivity. As research continues to advance, this compound is expected to play an increasingly important role in the development of next-generation therapeutics.